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Compound of Interest

1-Benzyl-1-methylbiguanide
Compound Name:
Hydrochloride

Cat. No.: B1147065

Technical Support Center: 1-Benzyl-1-
methylbiguanide Hydrochloride

This technical support guide provides essential information for researchers, scientists, and drug
development professionals on the proper storage, handling, and troubleshooting for 1-Benzyl-
1-methylbiguanide Hydrochloride (CAS No. 2123-07-1).

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 1-Benzyl-1-methylbiguanide
Hydrochloride?

A: To ensure the long-term stability of 1-Benzyl-1-methylbiguanide Hydrochloride, it is
recommended to store it in a tightly sealed container in a dry, cool, and well-ventilated place.[1]
For optimal stability, refrigerated storage at 2-8°C is recommended, which can extend the shelf
life to at least 36 months.[2] The compound is hygroscopic, meaning it can absorb moisture
from the air, so storage under an inert atmosphere is also advised to protect from moisture.[1]

[3]

Q2: How does temperature and humidity affect the stability of this compound?
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A: 1-Benzyl-1-methylbiguanide Hydrochloride is sensitive to both elevated temperatures
and moisture.[2] At ambient temperature and under dry conditions, the compound is stable for
at least 24 months.[2] However, exposure to 60% relative humidity can reduce its stability to
12-18 months.[2] Storing the compound at 40°C can limit its stability to 6-12 months, even
under dry conditions.[2]

Q3: What is the physical appearance of 1-Benzyl-1-methylbiguanide Hydrochloride?

A: It is a crystalline powder that is white to off-white in color.[2] It maintains a stable solid
crystalline structure under standard ambient conditions.[2]

Q4: What are the known incompatibilities for this compound?

A: Strong oxidizing agents and water are listed as incompatible materials for similar biguanide
hydrochlorides.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Compound has changed color

or appears clumpy.

Exposure to moisture due to its

hygroscopic nature.[2][3]

Discard the reagent as its
integrity may be compromised.
In the future, ensure the
container is tightly sealed and
stored in a desiccator or under

an inert atmosphere.

Inconsistent experimental

results.

Compound degradation due to

improper storage.

Verify the storage conditions
(temperature and humidity)
and the age of the compound.
If stored improperly or for an
extended period, consider

using a fresh batch.

Difficulty dissolving the

compound.

The compound is slightly

soluble in water and methanol.

[3]

Use appropriate solvents and
consider gentle heating or
sonication to aid dissolution.
Always check the solubility
information for your specific

experimental conditions.

Quantitative Data Summary
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Parameter Value Reference
Molecular Formula C10H16CINs [2]
Molecular Weight 241.72 g/mol [2]
Melting Point 148-151°C [2]

2-8°C (Refrigerator) for optimal
Storage Temperature

[2](3]

stability
Shelf Life (Refrigerated) At least 36 months [2]
Shelf Life (Ambient, Dry) At least 24 months [2]

Shelf Life (60% Relative
Humidity)

12-18 months

[2]

Shelf Life (40°C, Dry) 6-12 months

[2]

Experimental Protocols

Protocol 1: General Procedure for Assessing Compound Stability

This protocol provides a general framework for assessing the stability of 1-Benzyl-1-

methylbiguanide Hydrochloride under specific laboratory conditions.

1. Materials:

e 1-Benzyl-1-methylbiguanide Hydrochloride

e High-performance liquid chromatography (HPLC) system
¢ Analytical column suitable for polar compounds (e.g., C18)

o Appropriate mobile phase (e.g., acetonitrile/water with a suitable buffer)

e UV detector

o Calibrated analytical balance

¢ Volumetric flasks and pipettes

e Environmental chamber or incubator

2. Method:

« Initial Analysis (T=0):
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Prepare a stock solution of the compound of known concentration in a suitable solvent.
Perform an initial HPLC analysis to determine the purity and peak area of the compound.
This will serve as the baseline.

Sample Storage:

Aliquot the compound into several vials.
Store the vials under the desired experimental conditions (e.g., specific temperature and
humidity).

Time-Point Analysis:

At predetermined time intervals (e.g., 1, 3, 6, 12 months), retrieve a vial from storage.
Prepare a sample for HPLC analysis from the stored vial, following the same procedure as
the initial analysis.

Analyze the sample by HPLC and record the peak area of the compound.

Data Analysis:

Compare the peak area of the compound at each time point to the initial peak area.
Calculate the percentage of degradation over time.

Visualizations
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Receive Compound

A\

Log receipt date and lot number

Store in a cool (2-8°C), dry, well-ventilated area

ygroscopic Nature

Keep container tightly sealed

Store under inert atmosphere Dispense for experiment

—~—

Wear appropriate PPE:
- Safety glasses Dispose of waste according to
- Gloves institutional guidelines
- Lab coat

Use in a well-ventilated area
Avoid dust formation

Wash hands thoroughly after handling
Do not eat, drink, or smoke in the lab
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Caption: Workflow for the proper storage and handling of 1-Benzyl-1-methylbiguanide
Hydrochloride.
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Safety and Handling Recommendations

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Benzyl-1-methylbiguanide
Hydrochloride was found in the public domain. The following recommendations are based on
safety information for structurally similar compounds, such as Metformin hydrochloride, and
general laboratory safety practices.

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side shields, chemical-resistant gloves, and a lab coat.[1]

» Ventilation: Use this compound in a well-ventilated area, such as a chemical fume hood, to
minimize inhalation exposure.[1] Avoid creating dust.[1]

o Hygiene: Wash hands thoroughly with soap and water after handling the compound.[1] Do
not eat, drink, or smoke in the laboratory.[4]

o First Aid:

o

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately wash skin with soap and copious amounts of
water. Remove contaminated clothing and shoes. Get medical attention if irritation
develops.

o Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

o Ingestion: If swallowed, wash out mouth with water provided person is conscious. Call a
physician.

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[5] Do not allow material to enter drains or water sources.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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